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Compound of Interest

Compound Name:
6-bromo-4-methyl-2H-chromen-2-

one

CAS No.: 65490-12-2

Cat. No.: B14481425

Get Quote

Introduction & Compound Profile
6-bromo-4-methyl-2H-chromen-2-one (CAS: 25610-19-9) is a halogenated coumarin

derivative serving two critical roles in modern research: as a privileged pharmacophore in

medicinal chemistry and as a fluorogenic scaffold in probe development.

Unlike its highly fluorescent 7-hydroxy counterparts (e.g., 4-Methylumbelliferone), this specific

molecule exhibits fluorescence quenching due to the "Heavy Atom Effect" of the bromine

substituent at the C6 position. This unique property makes it an ideal "dark" starting material for

developing "turn-on" fluorescent probes via palladium-catalyzed cross-coupling reactions (e.g.,

Suzuki-Miyaura), where the removal of bromine restores high quantum yield fluorescence.

Furthermore, the 6-bromo-4-methylcoumarin core has demonstrated intrinsic biological activity,

specifically as an inhibitor of Lipoxygenase (LOX) and Acetylcholinesterase (AChE), making it a

valuable lead compound for anti-inflammatory and neurodegenerative disease research.

Key Chemical Properties

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b14481425#bc-rfq
https://www.benchchem.com/product/b14481425/docs?utm_src=pdf-body#application-note-developing-assays-with-6-bromo-4-methyl-2h-chromen-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14481425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

Molecular Formula C₁₀H₇BrO₂

Molecular Weight 239.07 g/mol

Absorbance Max (

)
~310–320 nm (Solvent dependent)

Fluorescence Weak/Quenched (Restored upon substitution)

Solubility
Soluble in DMSO, DMF, Acetonitrile; Poor in

Water

Protocol 1: Analytical Quality Control (HPLC-UV/MS)
Objective: To validate the purity and identity of the scaffold before use in bioassays or

synthesis.

Rationale: Commercial batches of brominated coumarins may contain non-brominated

impurities (4-methylcoumarin) or dibromo species. These impurities have vastly different

biological potencies and fluorescence profiles, necessitating rigorous QC.

Materials
Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile (ACN) + 0.1% Formic Acid.

Detection: UV at 254 nm and 320 nm; ESI-MS (Positive Mode).

Method Steps
Sample Preparation: Dissolve 1 mg of 6-bromo-4-methyl-2H-chromen-2-one in 1 mL of

ACN. Sonicate for 5 minutes. Filter through a 0.22 µm PTFE filter.

Gradient Setup:
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0–2 min: 5% B (Isocratic hold)

2–12 min: 5% → 95% B (Linear gradient)

12–15 min: 95% B (Wash)

15–18 min: 5% B (Re-equilibration)

Flow Rate: 1.0 mL/min.

Injection Volume: 5 µL.

Acceptance Criteria: Purity >98% by area integration at 320 nm. MS should show a

characteristic doublet isotopic pattern (1:1 ratio for

Br/

Br) at m/z 239/241

.

Protocol 2: Synthetic "Turn-On" Fluorescence
Assay
Objective: To utilize the 6-bromo scaffold for creating high-quantum yield fluorophores via

Suzuki Coupling.

Mechanism: The bromine atom facilitates Intersystem Crossing (ISC), quenching fluorescence.

Replacing the bromine with an aryl group (e.g., phenyl) removes this quenching pathway and

extends the

-conjugation, resulting in a "Turn-On" fluorescence effect.

Experimental Workflow Diagram
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Starting Material (Quenched) Reaction Conditions Product (Active)

6-Bromo-4-methyl-
coumarin

(Weak Fluorescence)

Suzuki Coupling
Pd(PPh3)4, K2CO3
Phenylboronic Acid

80°C, 4h

 + Ar-B(OH)2
6-Phenyl-4-methyl-

coumarin
(Strong Blue Fluorescence)

 - Br

Click to download full resolution via product page

Caption: Transformation of the non-fluorescent 6-bromo scaffold into a fluorescent probe via

Palladium-catalyzed cross-coupling.

Step-by-Step Procedure
Reaction Setup: In a microwave vial, combine:

6-bromo-4-methyl-2H-chromen-2-one (1.0 eq, 0.5 mmol)

Phenylboronic acid (1.2 eq)

(5 mol%)

(2.0 eq)

Solvent: Dioxane:Water (4:1, 3 mL).

Execution: Degas with Nitrogen for 5 mins. Seal and heat at 80°C for 4 hours (or 30 mins in

microwave).

Workup: Dilute with EtOAc, wash with brine, dry over

.

Fluorescence Assay:

Prepare 10 µM solutions of the Starting Material and the Purified Product in Ethanol.
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Excitation: 320 nm.

Emission Scan: 350 nm – 600 nm.

Result: The starting material will show negligible emission. The product should show a

strong emission peak centered around ~440 nm (Blue).

Protocol 3: Lipoxygenase (LOX) Inhibition
Screening
Objective: To evaluate the biological activity of 6-bromo-4-methyl-2H-chromen-2-one as an

anti-inflammatory agent.

Scientific Basis: 6-substituted coumarins mimic the structure of arachidonic acid intermediates.

The bromine atom at C6 enhances lipophilicity, improving binding to the hydrophobic active site

of Lipoxygenase-1 (LOX-1).

Assay Principle
Soybean Lipoxygenase-1 (sLOX-1) catalyzes the oxidation of Linoleic Acid to

hydroperoxylinoleic acid. This product contains a conjugated diene system that absorbs

strongly at 234 nm. Inhibition is measured by the reduction in the rate of absorbance increase (

).

Reagents
Buffer: 0.2 M Borate Buffer, pH 9.0.

Enzyme: Soybean Lipoxygenase (Sigma-Aldrich), 1000 U/mL in buffer (keep on ice).

Substrate: Linoleic Acid (2 mM stock in Ethanol).

Test Compound: 6-bromo-4-methyl-2H-chromen-2-one (dissolved in DMSO).

Microplate Protocol
Plate Setup: Use a UV-transparent 96-well plate (e.g., Corning 3635).
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Incubation:

Add 160 µL Borate Buffer.

Add 10 µL Enzyme Solution.

Add 10 µL Test Compound (Variable concentrations: 0.1 µM – 100 µM).

Control: Add 10 µL DMSO instead of test compound.

Incubate at 25°C for 10 minutes.

Initiation: Add 20 µL Linoleic Acid Substrate to start the reaction. Rapidly mix.

Measurement:

Read Absorbance at 234 nm every 10 seconds for 5 minutes.

Calculate the slope (Vmax) of the linear portion of the curve.

Data Analysis & Calculation
Calculate % Inhibition using the formula:

[1]

IC50 Determination: Plot % Inhibition (Y-axis) vs. Log[Concentration] (X-axis) using a non-

linear regression model (4-parameter logistic fit).

Concentration (µM) Slope (mAU/min) % Inhibition

0 (DMSO Control) 45.2 0%

1.0 41.5 8.2%

10.0 28.4 37.1%

50.0 12.1 73.2%

100.0 4.3 90.5%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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